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Compound of Interest

Compound Name: Sodium aluminum chloride

Cat. No.: B15343805

Performance Showdown: Sodium-Aluminum
Chloride in Diverse Battery Chemistries

A comprehensive analysis of sodium-aluminum chloride's (Na-AlICla) role in various battery
architectures reveals a versatile compound enabling high-performance energy storage
solutions. This guide delves into the experimental performance of Na-AlCla in molten salt
(ZEBRA), high-performance Na-Al, all-solid-state, and hybrid battery systems, offering a
comparative look against established lithium-ion and sodium-sulfur technologies.

Sodium-aluminum chloride is emerging as a key component in the next generation of batteries,
prized for its ability to function as a catholyte, a secondary electrolyte, or a solid electrolyte. Its
application spans high-temperature molten salt batteries to room-temperature solid-state
designs, each architecture harnessing its unique electrochemical properties to offer distinct
performance characteristics. This report synthesizes experimental data to provide researchers,
scientists, and battery development professionals with a clear comparison of these systems.

Comparative Performance Analysis

The performance of sodium-aluminum chloride varies significantly across different battery
architectures. The following tables summarize key quantitative data from experimental studies,
providing a side-by-side comparison of ZEBRA, Na-Al Catholyte, All-Solid-State Na-lon, and
Sodium-Aluminum Hybrid batteries. For context, typical performance metrics for commercially
available Lithium-lon and Sodium-Sulfur batteries are also included.
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_ Key Performance Operating
Battery Architecture ) Value
Metric Temperature
o ~90% (battery), 80.9%
ZEBRA (Molten Salt) Energy Efficiency 265 °C[1]

(overall)[1]

Capacity Degradation

0.0046% per cycle
over 150 cycles[1]

Energy Density

90 - 120 Whkg[2]

Na-Al with NaAICla
Catholyte

Full-Cell Capacity

308 mAN/g[3][4][5]

High Temperature
(Molten Sodium
Anode)

Discharge Voltage

1.6 V[3][4][5]

Coulombic Efficiency

100%([3][4][5]

Energy Efficiency

~95%[3][4][5]

Capacity Retention

97.6% after 200
cycles[3][4][5]

All-Solid-State Na-lon

Na* Conductivity

3.9x10Scmtat
30°C

30 °C and 60 °C

High-Voltage Stability

Upto~4.0V (vs
Na/Nat)

Capacity Retention

82.9% after 500
cycles at 60 °C and
1C

Sodium-Aluminum
Hybrid

Discharge Voltage

1.25 V[6][7][8]

Room Temperature

Cathodic Capacity

99 mAh g-1 at C/10[6]
[71(8][°]

Coulombic Efficiency

98%[6][7][8][°]

Lithium-lon (Typical)

Energy Density

100 - 270 Whikg[10]

-20to 60 °C
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>10,000 cycles (lab

Cycle Life B
conditions)
Sodium-Sulfur ]
) Energy Density ~150 Wh/kg[2] 270 - 350 °C[11]
(Typical)
_ ~10,000 cycles (lab
Cycle Life

conditions)[12]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below
are summaries of the experimental protocols used to evaluate the performance of each
sodium-aluminum chloride battery architecture.

ZEBRA Battery Performance Testing

The performance of ZEBRA (Zero Emission Battery Research Africa) batteries, which utilize
Na-AlCls as a secondary electrolyte, is typically evaluated through a series of electrochemical
and stress tests.

» Electrochemical Cycling:

o Charging: A constant current (CC) charge is applied until the battery reaches a predefined
voltage, followed by a constant voltage (CV) charge until the current drops to a specified
level.

o Discharging: A constant current discharge is applied until the battery reaches its cut-off

voltage.

o Performance Metrics: Key parameters monitored include energy efficiency (the ratio of
discharged to charged energy), capacity degradation over multiple cycles, and round-trip

efficiency.

o Stress Testing: To assess the robustness and safety of ZEBRA batteries, they are subjected

to various stress conditions:
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o Altitude Simulation: The battery is stored at low pressure to simulate high-altitude
conditions.

o Thermal Cycling: The battery is subjected to repeated cycles of extreme high and low
temperatures.

o Vibration Test: The battery is exposed to vibrations of varying frequencies and amplitudes
to simulate transportation and operational stresses.

Na-Al Battery with NaAICls Catholyte Fabrication and
Testing

This high-performance battery architecture uses a molten sodium anode, a 3"-alumina solid
electrolyte, and a NaAICls catholyte.

o Cell Assembly:
o A B”-alumina solid electrolyte tube separates the molten sodium anode from the catholyte.
o The catholyte consists of a mixture of NaAICls and an aluminum current collector.

o The cell is sealed in an inert atmosphere (e.g., an argon-filled glovebox) to prevent
moisture contamination.

e Electrochemical Characterization:

o Cyclic Voltammetry (CV): Used to investigate the electrochemical reversibility of the Al
deposition/stripping process in the NaAICla catholyte.

o Galvanostatic Cycling: The battery is charged and discharged at constant current densities
to determine its specific capacity, energy efficiency, and cycle life.

o Electrochemical Impedance Spectroscopy (EIS): Performed to analyze the interfacial
properties and charge transfer kinetics of the cell.

All-Solid-State Sodium-lon Battery with NaAICl4
Electrolyte
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In this architecture, NaAIClas serves as the solid electrolyte, enabling a safer, all-solid-state

design.

o Electrolyte Synthesis: Orthorhombic NaAICla is typically synthesized via mechanochemical
milling of a stoichiometric mixture of NaCl and AlCls.

e Cell Fabrication:

o The cathode material (e.g., NaCrO3) is mixed with the NaAICla solid electrolyte and a
conductive carbon additive.

o The anode material (e.g., NasSn) is prepared separately.

o The cathode, solid electrolyte, and anode are pressed into a pellet to form the all-solid-
state cell.

o Electrochemical Testing:

o lonic Conductivity Measurement: The ionic conductivity of the NaAICla solid electrolyte is
measured using electrochemical impedance spectroscopy.

o Galvanostatic Cycling: The cell is cycled at various current rates to evaluate its capacity
retention, coulombic efficiency, and rate capability.

o High-Voltage Stability Test: The electrochemical stability window of the NaAICla electrolyte
is determined by cyclic voltammetry.

Sodium-Aluminum Hybrid Battery Assembly and
Characterization

This hybrid system combines an aluminum anode with a sodium-ion intercalation cathode.

o Electrolyte Preparation: The electrolyte is a dual-salt system consisting of NaAICls and an
ionic liquid (e.g., 1-ethyl-3-methylimidazolium chloride - AICI3).

o Cell Assembly:

o An aluminum foil is used as the anode.
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o The cathode is typically a sodium-ion intercalation material like NasV2(POa)s (NVP).

o A separator (e.g., glass fiber) is soaked in the dual-salt electrolyte and placed between the
anode and cathode.

e Electrochemical Evaluation:

o Cyclic Voltammetry: Used to study the electrochemical behavior of both the aluminum
anode and the NVP cathode in the hybrid electrolyte.

o Galvanostatic Charge-Discharge: The battery is cycled to determine its discharge voltage,
cathodic capacity, coulombic efficiency, and long-term cycling stability.

Visualizing the Architectures and Workflows

To better understand the relationships and processes involved in these battery systems, the
following diagrams have been generated using Graphviz.
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Na-Al with NaAICls Catholyte

Molten Sodium Anode B"-Alumina Solid Electrolyte NaAICls Catholyte + Al Current Collector
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Molten Sodium Anode B"-Alumina Solid Electrolyte NiClz + NaAICla (Secondary Electrolyte)

Click to download full resolution via product page

Caption: Schematic diagrams of different battery architectures utilizing sodium-aluminum
chloride.
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Caption: A generalized experimental workflow for the fabrication and evaluation of battery
performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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